Cas no 60783-91-7 (5-Bromo-2-propoxybenzoic Acid)

• Product Name: 5-Bromo-2-propoxybenzoic Acid
• CAS No: 60783-91-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD02729272
• CID: 495561
• PubChem ID: 4094424
• Update Time: 2025-08-03

5-Bromo-2-propoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-propoxy-
• 5-BROMO-2-PROPOXYBENZOIC ACID
• 5-Brom-2-propoxy-benzoesaeure
• 5-bromo-2-propoxy-benzoic acid
• AC1N3X6I
• ALBB-008976
• ARONIS010932
• BBL014093
• CTK2E9114
• Propylaether-5-brom-salicylsaeure
• SureCN7371844
• SCHEMBL7371844
• AKOS000319448
• CS-0204388
• DTXSID20399246
• MFCD02729207
• VS-04175
• 60783-91-7
• STK500995
• 5-bromo-2-propoxybenzoicacid
• 5-Bromo-2-propoxybenzoic Acid

• MDL： MFCD02729272
• Inchi： 1S/C10H11BrO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： XIKNXSROQAGMTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCCC

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 5-Bromo-2-propoxybenzoic Acid

Comprehensive Overview of 5-Bromo-2-propoxybenzoic Acid (CAS No. 60783-91-7): Properties, Applications, and Industry Insights

5-Bromo-2-propoxybenzoic Acid (CAS No. 60783-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzoic acid derivative is characterized by its unique molecular structure, combining a bromo substituent and a propoxy group on the aromatic ring. Its chemical formula, C₁₀H₁₁BrO₃, and molecular weight of 259.10 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's physicochemical properties include a melting point range of 120-125°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make 5-Bromo-2-propoxybenzoic Acid particularly valuable for drug discovery applications, where it serves as a building block for more complex molecules. Recent studies highlight its potential in developing non-steroidal anti-inflammatory drugs (NSAIDs), aligning with the growing demand for novel pain management solutions.

In the context of green chemistry trends, researchers are exploring eco-friendly synthesis routes for 5-Bromo-2-propoxybenzoic Acid to reduce environmental impact. This responds to the pharmaceutical industry's push toward sustainable manufacturing practices, a topic frequently searched in academic and industrial databases. The compound's structure-activity relationship (SAR) is also under investigation for potential applications in crop protection formulations, addressing global concerns about food security.

Analytical techniques for 5-Bromo-2-propoxybenzoic Acid characterization typically include HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy, with purity standards often exceeding 98%. These quality parameters are crucial for researchers who frequently search for "high-purity benzoic acid derivatives" or "analytical methods for brominated compounds." The compound's stability under various pH conditions makes it suitable for formulation development studies.

Market trends indicate growing interest in 5-Bromo-2-propoxybenzoic Acid as evidenced by increasing patent filings and scientific publications. This aligns with search engine data showing rising queries about "specialty chemical suppliers" and "custom synthesis services." The compound's intellectual property landscape reveals applications in bioconjugation chemistry and prodrug development, particularly for targeted drug delivery systems.

From a regulatory perspective, 5-Bromo-2-propoxybenzoic Acid requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under current regulations, material safety data sheets (MSDS) recommend using personal protective equipment (PPE) during handling—a common concern reflected in safety-related search queries from laboratory professionals.

The global supply chain for 5-Bromo-2-propoxybenzoic Acid (CAS No. 60783-91-7) has adapted to increasing demand, with specialty chemical manufacturers offering both research-grade and bulk quantities. This availability supports diverse applications ranging from academic research to industrial-scale production. Recent technological advancements in process chemistry have improved yield and reduced production costs, making the compound more accessible to researchers worldwide.

Future research directions for 5-Bromo-2-propoxybenzoic Acid may explore its potential in material science applications, particularly in polymer modification. The compound's aromatic structure and functional groups make it a candidate for developing advanced materials with specific optical or electronic properties—an area generating substantial interest in materials science forums and search queries.

For researchers seeking alternatives, structurally related compounds like 5-chloro-2-propoxybenzoic acid or 2-propoxybenzoic acid derivatives may offer comparable properties. This information addresses common search patterns where scientists look for "structural analogs" or "benzoic acid substitutes" in their synthetic workflows.

In conclusion, 5-Bromo-2-propoxybenzoic Acid (CAS No. 60783-91-7) represents an important chemical entity with multifaceted applications across life sciences and material development. Its evolving role in medicinal chemistry and agrochemical research continues to drive innovation, supported by advancements in synthetic methodologies and analytical characterization techniques.